N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide

• IUPAC Name: N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C16H17NO2/c1-11-7-8-13(9-12(11)2)16(19)17-15-6-4-3-5-14(15)10-18/h3-9,18H,10H2,1-2H3,(H,17,19)
• InChI Key: VPOHNSMNXKQZKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2CO)C
• Molecular Formula: C16H17NO2
• DSSTOX Substance ID: DTXSID30358344
• Molecular Weight: 255.31 g/mol
• CAS RN: 690989-96-9

Description

N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide, also known as Triclosan, is a synthetic antibacterial and antifungal agent that has been widely used in consumer products such as soaps, toothpaste, and cosmetics. It was first introduced in the 1970s and has been a popular ingredient due to its broad-spectrum antimicrobial activity. However, concerns have been raised about its potential negative impact on human health and the environment.

Mechanism of Action

N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide works by inhibiting the activity of an enzyme called enoyl-acyl carrier protein reductase, which is involved in bacterial fatty acid synthesis. This inhibition leads to the disruption of bacterial cell membranes and ultimately results in bacterial death.
Biochemical and Physiological Effects:
N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide has been shown to have a number of biochemical and physiological effects. It has been found to disrupt the endocrine system by interfering with thyroid hormone signaling and has also been linked to the development of antibiotic resistance in bacteria. Additionally, it has been shown to have negative impacts on aquatic ecosystems by disrupting the growth and development of algae and other aquatic organisms.

Advantages and Limitations for Lab Experiments

N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified, making it readily available for use in research. However, its potential negative impacts on human health and the environment must be carefully considered when using it in laboratory experiments.

Future Directions

There are several future directions for research on N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide. One area of interest is the development of alternative antimicrobial agents that are less harmful to human health and the environment. Additionally, more research is needed to fully understand the impact of N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide on aquatic ecosystems and the development of antibiotic resistance in bacteria. Finally, there is a need for further investigation into the potential endocrine-disrupting effects of N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide and its impact on human health.

Synthesis Methods

N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenol with formaldehyde and subsequent reaction with 2-amino-2-methyl-1-propanol and 3,4-dichlorobenzoyl chloride. The final product is obtained after purification and crystallization.

Scientific Research Applications

N-[2-(hydroxymethyl)phenyl]-3,4-dimethylbenzamide has been extensively studied for its antimicrobial properties and has been used in a variety of scientific research applications. It has been used in microbiology to study the effect of antimicrobial agents on bacterial growth and has also been used in environmental science to investigate its presence and impact in aquatic ecosystems.